Cas no 1806427-25-7 (2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid)

2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid is a versatile synthetic intermediate with applications in organic and medicinal chemistry. Its structure features a chloromethyl group and an ethoxycarbonylpropyl substituent on a mandelic acid backbone, enabling further functionalization through nucleophilic substitution or ester hydrolysis. The compound is particularly valuable for constructing complex molecules due to its reactivity at multiple sites. Its mandelic acid moiety provides chirality, making it useful in stereoselective synthesis. The chloromethyl group offers a handle for alkylation or cross-coupling reactions, while the ethoxycarbonylpropyl side chain can be modified for carboxylate or amide formation. This compound is typically employed in controlled environments due to its reactive functional groups.
2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid structure
1806427-25-7 structure
Product Name:2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid
CAS No:1806427-25-7
MF:C14H17ClO5
MW:300.734783887863
CID:4941775
Update Time:2025-05-24

2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid
    • Inchi: 1S/C14H17ClO5/c1-2-20-11(16)7-6-9-4-3-5-10(8-15)12(9)13(17)14(18)19/h3-5,13,17H,2,6-8H2,1H3,(H,18,19)
    • InChI Key: IUZGXBKEMAQMBE-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=CC(CCC(=O)OCC)=C1C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 334
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.8

2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015024963-250mg
2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid
1806427-25-7 97%
250mg
489.60 USD 2021-06-18
Alichem
A015024963-500mg
2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid
1806427-25-7 97%
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A015024963-1g
2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid
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Additional information on 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid

2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806427-25-7): An Overview

2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806427-25-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloromethyl and ethoxy functional groups, exhibits a diverse range of biological activities, making it a subject of extensive research in both academic and industrial settings.

The chloromethyl group in 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid is a key structural feature that contributes to its reactivity and biological activity. This functional group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are crucial for the synthesis of more complex molecules. The presence of the chloromethyl group also enhances the compound's ability to interact with biological targets, potentially modulating their activity.

The ethoxy group, on the other hand, imparts additional stability and solubility to the molecule. This is particularly important for pharmaceutical applications, where the solubility and stability of a compound can significantly impact its bioavailability and efficacy. The combination of these functional groups results in a molecule with a unique set of properties that make it an attractive candidate for further investigation.

Recent studies have explored the potential therapeutic applications of 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This suggests that 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes. These findings suggest that 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid may have potential as an antiviral agent, particularly in the context of emerging viral threats.

The pharmacokinetic properties of 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid have also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and potentially bringing it to market as a novel therapeutic agent.

In conclusion, 2-(Chloromethyl)-6-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806427-25-7) is a promising compound with a wide range of potential applications in medicine. Its unique structural features, combined with its favorable biological properties and pharmacokinetic profile, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its use in treating various diseases and conditions.

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